Cas no 256348-47-7 (10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE)
256348-47-7 structure
Product Name:10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
CAS No:256348-47-7
MF:C12H7N3O
MW:209.203481912613
CID:246864
PubChem ID:2737100
Update Time:2025-04-19
10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Chemical and Physical Properties
Names and Identifiers
-
- 10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
- 3H-[1,2,5]oxadiazolo[3,4-a]carbazole
- AC1MC6S1
- BTB14394
- CBDivE_013696
- CCG-45907
- CTK1A0499
- MolPort-001-757-097
- Oprea1_078230
- 256348-47-7
- 10H-[1,2,5]oxadiazolo[3,4-a]carbazole
- DTXSID50371833
- SR-01000635644-1
- BRD-K55415280-001-01-8
-
- Inchi: 1S/C12H7N3O/c1-2-4-9-7(3-1)8-5-6-10-12(11(8)13-9)15-16-14-10/h1-6,14H
- InChI Key: VRHNMXUUNKLEMG-UHFFFAOYSA-N
- SMILES: O1N=C2C(=CC=C3C4C=CC=CC=4N=C32)N1
Computed Properties
- Exact Mass: 209.05900
- Monoisotopic Mass: 209.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46Ų
Experimental Properties
- Melting Point: 245-247
- PSA: 54.71000
- LogP: 2.85730
10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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